Praxadine
Overview
Description
Praxadine is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a synthetic molecule that belongs to the class of benzothiazole derivatives. Praxadine has been shown to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and neuroprotective properties.
Scientific Research Applications
Preparation of Guanidylated Hollow Fiber Membranes
Praxadine: is utilized in the preparation of guanidylated hollow fiber membranes . These membranes are significant in the field of water treatment and filtration. The guanidyl groups introduced by Praxadine enhance the membrane’s ability to filter and separate substances, making it particularly useful in the purification of wastewater and desalination processes.
Guanylation of Amines
In organic synthesis, Praxadine is employed for the guanylation of amines . This reaction is crucial for modifying the structure of amines, thereby altering their chemical properties. Guanylated amines have applications in pharmaceuticals, where they are used to improve drug delivery and efficacy.
Peptide Synthesis
Praxadine plays a role in peptide synthesis . It is used to introduce guanidino functionalities into peptides, which can significantly affect the biological activity of the peptide. This is particularly important in the development of new therapeutic peptides that can serve as potential drugs or biomolecules.
Synthesis of Bis-guanidinium-Cholesterol Derivatives
The compound is instrumental in synthesizing bis-guanidinium-cholesterol derivatives . These derivatives have shown promise in biomedical research, particularly in the design of novel lipid-based drug delivery systems that can enhance the solubility and bioavailability of drugs.
Biological Testing of Traditional Medicine
Praxadine has been identified as a key additive in the chemical synthesis of complex molecules used for biological testing . It has been found to act at opioid receptors, which opens up new avenues for drug discovery, especially in pain management and the treatment of opioid addiction.
Research in Antidepressant Efficacy
Although not directly related to 1H-pyrazole-1-carboximidamide, Praxadine has been mentioned in the context of research on antidepressants . It is associated with studies exploring the treatment of conditions such as premature ejaculation and menopausal hot flashes, highlighting its potential impact on mental health and well-being.
Mechanism of Action
- In practical terms, it can be used to introduce a guanidinium group into organic molecules during synthetic procedures .
- The deprotonated form of the respective amine (the substrate) then reacts with the cationic form of Praxadine, leading to guanylation .
Target of Action
Mode of Action
Pharmacokinetics
Action Environment
properties
IUPAC Name |
pyrazole-1-carboximidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4/c5-4(6)8-3-1-2-7-8/h1-3H,(H3,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCQFSGCWHRTMGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3048366 | |
Record name | Praxadine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3048366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4023-00-1 | |
Record name | Praxadine [INN:DCF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004023001 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Praxadine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3048366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Praxadine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/12L58GX4AS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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